Cas no 392238-98-1 (ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate)

• Product Name: ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• CAS No: 392238-98-1
• MF: C₂₄H₂₄N₂O₅S₂
• MW: 484.587763786316
• CID: 5882286
• PubChem ID: 3543853
• Update Time: 2025-10-30

ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-2-[[2-[[(4-methylphenyl)sulfonyl]amino]benzoyl]amino]-, ethyl ester
• SR-01000424505
• ethyl 2-(2-(4-methylphenylsulfonamido)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• F0325-0173
• EU-0070603
• ethyl 2-[[2-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• AKOS024575383
• 392238-98-1
• Oprea1_324327
• ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
• SR-01000424505-1

• Inchi： 1S/C24H24N2O5S2/c1-3-31-24(28)21-18-8-6-10-20(18)32-23(21)25-22(27)17-7-4-5-9-19(17)26-33(29,30)16-13-11-15(2)12-14-16/h4-5,7,9,11-14,26H,3,6,8,10H2,1-2H3,(H,25,27)
• InChI Key： UBGSYWIOFDMRPY-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=CC=C1NS(C1=CC=C(C)C=C1)(=O)=O)S2

Computed Properties

• Exact Mass: 484.11266422g/mol
• Monoisotopic Mass: 484.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• pka: 7.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate

Ethyl 2-[2-(4-Methylbenzenesulfonamido)benzamido]-4H,5H,6H-Cyclopenta[b]Thiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No: 392238-98-1) is a complex organic compound with a unique structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in recent years due to its potential applications in drug delivery systems and advanced materials science. The molecule's structure is characterized by a cyclopenta[b]thiophene ring system, which is fused with benzene rings and functional groups such as sulfonamide and carboxylate esters.

The cyclopenta[b]thiophene core of this compound is a key feature that contributes to its electronic properties. Recent studies have shown that this heterocyclic system can act as a versatile platform for designing materials with tailored optical and electronic characteristics. For instance, researchers have explored the use of this compound in organic light-emitting diodes (OLEDs) due to its ability to modulate light emission efficiency through structural modifications.

Another critical aspect of this compound is the presence of sulfonamide groups, which are known for their ability to enhance solubility and stability in various solvents. This property makes the compound particularly useful in pharmaceutical applications, where solubility is a critical factor for drug efficacy. Recent advancements in medicinal chemistry have highlighted the potential of this compound as a precursor for developing bioactive molecules targeting specific therapeutic areas such as cancer and inflammation.

The carboxylate ester group in the molecule also plays a significant role in its reactivity and functionality. This group can undergo various chemical transformations, enabling the synthesis of derivatives with enhanced biological activity or improved physical properties. For example, researchers have successfully synthesized analogs of this compound with improved pharmacokinetic profiles, paving the way for their use in targeted drug delivery systems.

In terms of synthesis, ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. These reactions require precise control over reaction conditions to ensure high yields and product purity. Recent innovations in catalytic chemistry have enabled more efficient synthesis routes, reducing production costs and improving scalability.

From an environmental perspective, the compound's biodegradability and eco-toxicological profile are areas of active research. Initial studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further investigations are needed to assess its long-term impact on aquatic ecosystems. Regulatory agencies are closely monitoring these findings to ensure compliance with environmental protection standards.

Looking ahead, the potential applications of ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate are vast and promising. Its unique combination of structural features makes it an ideal candidate for exploring novel materials with unprecedented properties. Researchers are also investigating its use in nanotechnology applications, such as the development of nanocomposites with enhanced mechanical and thermal stability.

In conclusion, ethyl 2-[2-(4-methylbenzenesulfonamido)benzamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate (CAS No: 392238-98-1) is a multifaceted compound with significant potential across diverse fields. Its structural complexity and functional versatility continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery and materials science.